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Introduction

The Thomsen-Friedenreich antigen (T-antigen), a core 1 O-glycan structure (Galp1-
3GalNAcal-Ser/Thr), is a tumor-associated carbohydrate antigen expressed in over 85% of
human carcinomas.[1] Its restricted expression in normal tissues and high prevalence in
cancerous tissues make it a significant biomarker for cancer diagnosis, prognosis, and a target
for therapeutic development. Jacalin, a lectin extracted from the seeds of the jackfruit
(Artocarpus integrifolia), exhibits a strong binding affinity for the T-antigen.[1] This specificity
allows for the development of robust assays to detect, quantify, and isolate T-antigen-bearing
glycoproteins.

These application notes provide detailed protocols for three key jacalin-based assays: Affinity
Chromatography, Enzyme-Linked Lectin Assay (ELLA), and Immunohistochemistry (IHC).

Jacalin Binding Specificity and Affinity

Jacalin is a tetrameric protein with a molecular weight of approximately 66 kDa.[1] While it is
known for its high affinity for galactose and N-acetylgalactosamine, its primary utility in cancer
research stems from its specific recognition of the T-antigen disaccharide.[2] The binding is not
significantly hindered by sialylation of the T-antigen, which is a common modification in cancer
cells.[2] The binding affinities of jacalin to various relevant glycans have been determined,
providing a quantitative basis for its use in these assays.
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Application Note 1: Affinity Chromatography for
Purification of T-Antigen Bearing Glycoproteins

Jacalin-agarose affinity chromatography is a powerful technique for the selective isolation and
purification of glycoproteins carrying the T-antigen from complex biological samples such as
serum, cell lysates, or culture supernatants.

Experimental Workflow: Affinity Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Jacalin-Based
Detection of T-Antigen]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254882#jacalin-based-assays-for-detecting-t-
antigen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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